Cas no 2097926-17-3 (6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product name: 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 2097926-17-3
• MF: C₁₃H₁₈F₃N₃O
• MW: 289.296733379364
• CID: 5461816

6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• 6-methyl-2-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]pyridazin-3-one
• 3(2H)-Pyridazinone, 6-methyl-2-[[1-(2,2,2-trifluoroethyl)-4-piperidinyl]methyl]-

• Inchi： 1S/C13H18F3N3O/c1-10-2-3-12(20)19(17-10)8-11-4-6-18(7-5-11)9-13(14,15)16/h2-3,11H,4-9H2,1H3
• InChI Key： ZOIMGXHVDXBSOM-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(CN2C(C=CC(C)=N2)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 1.7
• Topological Polar Surface Area: 35.9

Additional information on 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

Comprehensive Analysis of 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 2097926-17-3)

In recent years, the compound 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 2097926-17-3) has garnered significant attention in the pharmaceutical and chemical research communities. This molecule, characterized by its unique piperidine and dihydropyridazinone structural motifs, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its trifluoroethyl moiety, which is known to enhance metabolic stability and bioavailability in bioactive compounds.

The structural complexity of 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one makes it a promising candidate for targeting specific biological pathways. Its methyl and trifluoroethyl groups contribute to its lipophilicity, a critical factor in drug design for improving membrane permeability. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research, where precision medicine and targeted therapies are gaining traction.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one?" The synthesis typically involves multi-step organic reactions, including alkylation and cyclization strategies, to construct the dihydropyridazinone core. Researchers are also investigating greener synthetic methods to align with the growing demand for sustainable chemistry practices.

Another trending topic is the structure-activity relationship (SAR) of this compound. The piperidin-4-yl segment is believed to play a crucial role in binding to biological targets, while the trifluoroethyl group may influence selectivity and potency. Such insights are valuable for optimizing lead compounds in drug discovery programs, especially in the context of central nervous system (CNS) disorders, where blood-brain barrier penetration is essential.

From an analytical perspective, 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one is often characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's CAS No. 2097926-17-3 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists.

In conclusion, 6-methyl-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one represents a fascinating area of study with broad implications for medicinal chemistry. Its versatile structure and potential therapeutic applications make it a subject of ongoing research, particularly in the fields of drug design and molecular targeting. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.